N-(2,2-dimethylpropyl)-2-methoxy-5-methylaniline

• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• IUPAC Name: N-(2,2-dimethylpropyl)-2-methoxy-5-methylaniline
• InChI: InChI=1S/C13H21NO/c1-10-6-7-12(15-5)11(8-10)14-9-13(2,3)4/h6-8,14H,9H2,1-5H3
• InChI Key: LAGSMPYKTHGDQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NCC(C)(C)C

Description

N-(2,2-Dimethylpropyl)-2-methoxy-5-methylaniline is a substituted aniline derivative featuring a methoxy group at the 2-position, a methyl group at the 5-position of the aromatic ring, and a branched 2,2-dimethylpropyl (neopentyl) group attached to the amine nitrogen.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,2-dimethylpropyl)-2-methoxy-5-methylaniline typically involves the alkylation of 2-methoxy-5-methylaniline with 2,2-dimethylpropyl halide under basic conditions. The reaction is usually carried out in the presence of a strong base such as sodium hydride or potassium tert-butoxide, which facilitates the nucleophilic substitution reaction.

Industrial Production Methods

On an industrial scale, the production of N-(2,2-dimethylpropyl)-2-methoxy-5-methylaniline may involve continuous flow processes to ensure high efficiency and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for optimizing the production process.

Chemical Reactions Analysis

Types of Reactions

N-(2,2-dimethylpropyl)-2-methoxy-5-methylaniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinone derivatives.

Reduction: Reduction reactions can convert the nitro group (if present) to an amine group.

Substitution: Electrophilic aromatic substitution reactions can introduce different substituents onto the aromatic ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst are often used.

Substitution: Halogenation can be achieved using halogens like chlorine or bromine in the presence of a Lewis acid catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinone derivatives, while reduction can produce amines. Substitution reactions can introduce various functional groups onto the aromatic ring, leading to a wide range of derivatives.

Scientific Research Applications

N-(2,2-dimethylpropyl)-2-methoxy-5-methylaniline has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: It is used in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of N-(2,2-dimethylpropyl)-2-methoxy-5-methylaniline involves its interaction with specific molecular targets. The compound can act as an inhibitor or activator of certain enzymes, affecting various biochemical pathways. The exact mechanism depends on the specific application and the biological system in which it is used.

Comparison with Similar Compounds

Key Structural Features

The compound’s distinctiveness arises from:

• Methoxy group : Electron-donating, enhancing aromatic ring stability and directing electrophilic substitution.
• 5-Methyl group : Contributes steric bulk and modulates electronic effects.

Comparison with Selected Analogs

The following table synthesizes data from structurally related compounds in the provided evidence:

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	LogP (XLogP3)	Rotatable Bonds	Notable Properties	Reference
N-(2,2-Dimethylpropyl)-2-methoxy-5-methylaniline	C₁₄H₂₁NO	219.32*	2-OCH₃, 5-CH₃, N-neopentyl	~3.5 (est.)	3	High steric hindrance, moderate polarity	-
5-Chloro-N-[2-(2-methoxyphenoxy)propyl]-2-methylaniline	C₁₇H₂₀ClNO₂	305.8	5-Cl, 2-CH₃, N-propyl-phenoxy	5.0	6	High lipophilicity, halogen-enhanced stability
5-Iodo-2-methoxy-N,N-dimethylaniline	C₉H₁₂INO	277.11	5-I, 2-OCH₃, N,N-dimethyl	~3.8 (est.)	2	Heavy atom effect, potential for radiolabeling
2-Methoxy-5-methylaniline (unsubstituted amine)	C₈H₁₁NO	137.18	2-OCH₃, 5-CH₃, NH₂	1.2	1	Higher reactivity, lower steric bulk

*Calculated based on formula.

Functional Differences and Implications

• Reactivity : The neopentyl group in the target compound likely reduces nucleophilic attack at the amine compared to unsubstituted 2-methoxy-5-methylaniline () or N,N-dimethyl analogs ().
• Lipophilicity : The branched alkyl chain increases LogP relative to the parent aniline (LogP ~1.2) but remains lower than halogenated derivatives (e.g., LogP 5.0 in ).
• Synthetic Utility : Unlike 5-iodo or 5-chloro analogs (), the absence of halogens in the target compound may limit its use in cross-coupling reactions but improve environmental compatibility.

Biological Activity

N-(2,2-dimethylpropyl)-2-methoxy-5-methylaniline is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article reviews its biological activity, synthesizing findings from various studies, highlighting case studies, and presenting relevant data in tables.

Biological Activity Overview

The biological activities of this compound can be categorized into several key areas:

• Antiproliferative Activity :
  • Studies have indicated that certain derivatives of methoxy-substituted anilines exhibit significant antiproliferative effects against various cancer cell lines. For instance, compounds with similar structures have shown IC50 values ranging from 1.2 to 5.3 μM against cancer cells such as MCF-7 and HCT116 .
  • Specific case studies demonstrate that modifications in the substituents on the aniline ring can enhance or reduce antiproliferative activity, suggesting a structure-activity relationship (SAR) that merits further investigation.
• Antioxidative Properties :
  • Compounds related to N-(2,2-dimethylpropyl)-2-methoxy-5-methylaniline have been evaluated for their antioxidative capabilities. For example, some derivatives have shown improved antioxidative activity compared to standard antioxidants like BHT in various assays .
  • The antioxidative mechanism may involve scavenging free radicals and reducing oxidative stress in cells.
• Antibacterial Activity :
  • Certain derivatives have demonstrated selective antibacterial activity against Gram-positive bacteria such as Enterococcus faecalis, with minimal inhibitory concentrations (MIC) reported as low as 8 μM . This suggests potential applications in treating bacterial infections.

Table 1: Summary of Biological Activities

Activity Type	Cell Line/Organism	IC50/MIC Values	Reference
Antiproliferative	MCF-7	1.2 - 5.3 μM
Antioxidant	Various assays	Improved vs BHT
Antibacterial	E. faecalis	8 μM

Case Study: Antiproliferative Effects

A series of experiments were conducted to evaluate the antiproliferative effects of N-(2,2-dimethylpropyl)-2-methoxy-5-methylaniline and its analogs on different cancer cell lines. The results indicated that modifications in the alkyl chain length and substitution patterns significantly influenced the potency of these compounds.

For instance, a derivative with a shorter alkyl chain exhibited an IC50 value of 3.7 μM against HCT116 cells, while another with a longer chain showed reduced activity (IC50 = 8.7 μM) against the same line . These findings underscore the importance of molecular structure in determining biological efficacy.